Cas no 2093364-43-1 (3-(but-3-yn-1-yl)-1H-indole)

• Product Name: 3-(but-3-yn-1-yl)-1H-indole
• CAS No: 2093364-43-1
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 5869932
• PubChem ID: 155933868
• Update Time: 2025-05-21

3-(but-3-yn-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)-1H-indole
• 2093364-43-1
• EN300-1790938

• Inchi： 1S/C12H11N/c1-2-3-6-10-9-13-12-8-5-4-7-11(10)12/h1,4-5,7-9,13H,3,6H2
• InChI Key： SNMNIUIONXOEDH-UHFFFAOYSA-N
• SMILES： N1C=C(CCC#C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 169.089149355g/mol
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(but-3-yn-1-yl)-1H-indole

Introduction to 3-(but-3-yn-1-yl)-1H-indole (CAS No. 2093364-43-1)

3-(but-3-yn-1-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 2093364-43-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a terminal alkyne group in its structure imparts unique chemical properties, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The indole core is a prominent motif in natural products and pharmacologically active molecules, with numerous examples demonstrating its efficacy in treating various diseases. 3-(but-3-yn-1-yl)-1H-indole represents an interesting derivative due to its conjugated system, which can participate in multiple interactions with biological targets. The alkyne functionality provides a reactive site for further functionalization, enabling the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been a surge in research focused on indole derivatives as potential candidates for therapeutic intervention. These compounds have shown promise in various preclinical studies, particularly in the context of cancer chemoprevention, antimicrobial agents, and neuroprotective therapies. The structural features of 3-(but-3-yn-1-yl)-1H-indole make it an attractive candidate for further investigation, as it combines the bioactivity of the indole ring with the reactivity of the alkyne moiety.

One of the most compelling aspects of this compound is its potential to serve as a building block for the development of novel small-molecule drugs. The alkyne group can be selectively modified through various chemical reactions, such as Sonogashira coupling, allowing for the introduction of diverse substituents at specific positions along the molecule. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic properties, ensuring that the final drug candidates exhibit high efficacy and low toxicity.

Recent studies have highlighted the importance of indole derivatives in modulating biological pathways associated with inflammation and oxidative stress. 3-(but-3-yn-1-yl)-1H-indole has been investigated for its potential role in inhibiting key enzymes involved in these pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary findings suggest that this compound may exhibit anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and reactive oxygen species.

The synthesis of 3-(but-3-yn-1-yl)-1H-indole involves multi-step organic transformations, starting from readily available precursors. The key step involves the coupling of 1H-indole with butynyl halides or bromides under palladium catalysis, which facilitates the formation of the desired alkyne-substituted indole derivative. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale production.

The structural diversity offered by 3-(but-3-yn-1-yl)-1H-indole allows for the exploration of various pharmacological profiles. Researchers have synthesized analogs with different substituents on both the indole ring and the alkyne moiety to evaluate their biological activity. These derivatives have been tested in vitro using cell-based assays and in vivo models to assess their efficacy against specific diseases.

In conclusion, 3-(but-3-yn-1-yl)-1H-indole (CAS No. 2093364-43-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like this one are likely to play a crucial role in addressing unmet medical needs.